Cas no 257905-22-9 (2H-1-Benzopyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-3-phenyl-2-propenyl)-)

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-3-phenyl-2-propenyl)-
• CAS No: 257905-22-9
• MF: C₁₉H₁₄O₄
• MW: 306.312065601349
• CID: 1424152
• Update Time: 2024-08-15

2H-1-Benzopyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-3-phenyl-2-propenyl)-
• 2H-1-Benzopyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-3-phenyl-2-propen-1-yl)-

• Inchi： 1S/C19H14O4/c1-12-7-10-16-14(11-12)18(21)17(19(22)23-16)15(20)9-8-13-5-3-2-4-6-13/h2-11,21H,1H3
• InChI Key： QRXBGTINXVEBTG-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C)C=C2C(O)=C1C(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 518.5±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)